Cas no 2092663-82-4 (2-(4-bromo-2,5-difluorophenyl)propan-2-ol)

• Product Name: 2-(4-bromo-2,5-difluorophenyl)propan-2-ol
• CAS No: 2092663-82-4
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 5212898
• Update Time: 2025-06-11

2-(4-bromo-2,5-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-2,5-difluoro-α,α-dimethyl-
• 4-Bromo-2,5-difluoro-α,α-dimethylbenzenemethanol
• 2-(4-bromo-2,5-difluorophenyl)propan-2-ol

• Inchi： 1S/C9H9BrF2O/c1-9(2,13)5-3-8(12)6(10)4-7(5)11/h3-4,13H,1-2H3
• InChI Key： PNPQLFLBVSYYPS-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(=CC=1F)Br)F)(O)(C)C

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• Boiling Point: 279.4±35.0 °C(Predicted)
• pka: 13.36±0.29(Predicted)

Additional information on 2-(4-bromo-2,5-difluorophenyl)propan-2-ol

Recent Advances in the Study of 2-(4-bromo-2,5-difluorophenyl)propan-2-ol (CAS: 2092663-82-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-bromo-2,5-difluorophenyl)propan-2-ol (CAS: 2092663-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(4-bromo-2,5-difluorophenyl)propan-2-ol, which make it a promising candidate for the development of novel small-molecule therapeutics. The presence of bromine and fluorine atoms in its aromatic ring enhances its binding affinity to specific biological targets, while the propan-2-ol moiety contributes to its solubility and pharmacokinetic properties. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further biological evaluations.

In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, preliminary data suggest that 2-(4-bromo-2,5-difluorophenyl)propan-2-ol exhibits inhibitory activity against certain kinases, which are often dysregulated in cancers. These findings have spurred further investigations into its mechanism of action and structure-activity relationships (SAR), with the goal of optimizing its efficacy and selectivity.

Moreover, the compound's pharmacokinetic profile has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. However, challenges related to metabolic stability and potential toxicity remain to be addressed. Researchers are exploring various derivatization strategies to improve these properties while retaining the compound's biological activity.

In conclusion, 2-(4-bromo-2,5-difluorophenyl)propan-2-ol represents a promising scaffold for the development of new therapeutic agents. Ongoing research efforts are focused on elucidating its full potential, including its applications in targeted therapy and combination treatments. Future studies will likely explore its utility in additional disease models and further refine its chemical properties to enhance clinical applicability.